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Compound of Interest

Compound Name: 2,3-Dimethoxybenzaldehyde

Cat. No.: B126229 Get Quote

A Comparative Review of
Dimethoxybenzaldehyde Isomers and Their
Applications
The five isomers of dimethoxybenzaldehyde, distinguished by the positions of their two

methoxy groups on the benzaldehyde ring, serve as versatile building blocks and active

compounds across a spectrum of scientific and industrial fields. This guide provides a

comparative analysis of 2,3-, 2,4-, 2,5-, 3,4- (veratraldehyde), and 3,5-dimethoxybenzaldehyde,

focusing on their applications in pharmacology, materials science, and the flavor and fragrance

industry. Quantitative data on their performance, detailed experimental protocols for key

reactions, and visualizations of relevant biological pathways are presented to aid researchers,

scientists, and drug development professionals in their work.

Physicochemical Properties
While sharing the same molecular formula (C₉H₁₀O₃) and molecular weight (166.17 g/mol ), the

isomers of dimethoxybenzaldehyde exhibit distinct physical properties due to the varied

positioning of their methoxy groups, which influences their crystal packing and intermolecular

interactions.
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Isomer
IUPAC
Name

CAS
Number

Melting
Point (°C)

Boiling
Point (°C)

Appearance

2,3-

2,3-

Dimethoxybe

nzaldehyde

86-51-1 52-54 256

White to

brown

crystalline

powder[1]

2,4-

2,4-

Dimethoxybe

nzaldehyde

613-45-6 67-72
165 (at 10

mmHg)

White to off-

white

powder[2]

2,5-

2,5-

Dimethoxybe

nzaldehyde

93-02-7 46-48
146 (at 10

mmHg)

White to pale

yellow

crystalline

powder[3]

3,4-

3,4-

Dimethoxybe

nzaldehyde

120-14-9 40-43 281

Peach

coloured

crystals[4]

3,5-

3,5-

Dimethoxybe

nzaldehyde

7311-34-4 43-50
151 (at 16

mmHg)

White of light

yellow

crystals

Pharmacological Applications
Dimethoxybenzaldehyde isomers are pivotal intermediates in the synthesis of a wide array of

pharmacologically active compounds and also exhibit inherent biological activities.

Antifungal Activity
Several dimethoxybenzaldehyde isomers have demonstrated direct antifungal properties. A

comparative study on their efficacy against various filamentous fungi revealed a clear structure-

activity relationship.
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Isomer
Average MIC (mM) against
Filamentous Fungi

Activity Group

2,5-Dimethoxybenzaldehyde 1.0 < MIC ≤ 2.0 B

3,5-Dimethoxybenzaldehyde 1.0 < MIC ≤ 2.0 B

2,3-Dimethoxybenzaldehyde 2.0 < MIC ≤ 3.0 C

2,4-Dimethoxybenzaldehyde > 3.0 D

3,4-Dimethoxybenzaldehyde > 3.0 D

Data sourced from a study on redox-active benzaldehydes. The study categorized the

compounds into groups based on their antifungal activity, with Group A being the most active.

The antifungal mechanism of these compounds is believed to involve the targeting of cellular

antioxidation processes. This activity is particularly relevant in the context of the Mitogen-

Activated Protein Kinase (MAPK) signaling pathway in fungi, which is crucial for their response

to environmental stress and for cell wall integrity.
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Figure 1: Simplified MAPK signaling pathway in yeast, a target for antifungal agents.

Pancreatic Lipase Inhibition
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Dimethoxybenzaldehydes are precursors for chalcones, a class of compounds investigated for

their potential as pancreatic lipase inhibitors in the management of obesity. Pancreatic lipase is

a key enzyme in the digestion of dietary fats.

While direct comparative data for chalcones derived from all five isomers is limited, studies on

individual chalcones demonstrate the potential of these derivatives. For example, chalcones

synthesized from hydroxylated and methoxylated benzaldehydes have shown significant

inhibitory activity. The general structure of these chalcones involves the condensation of a

substituted benzaldehyde with a substituted acetophenone.

Dietary Triglycerides

Pancreatic Lipase
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Fatty Acids &

Monoglycerides
hydrolyzes

Absorption

Chalcone Inhibitor
(from Dimethoxybenzaldehyde)

inhibits
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Figure 2: Mechanism of pancreatic lipase action and its inhibition by chalcone derivatives.

Materials Science Applications
Corrosion Inhibition
Schiff bases derived from dimethoxybenzaldehyde isomers are effective corrosion inhibitors for

mild steel in acidic media. The presence of the azomethine group (-C=N-) and the aromatic

rings with electron-donating methoxy groups facilitates the adsorption of these molecules onto

the metal surface, forming a protective layer.
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Precursor Isomer
Schiff Base
Derivative

Inhibition
Efficiency (%)

Method

2,5-

Dimethoxybenzaldehy

de

2-[(E)-(2,5-

dimethoxybenzylidene

) amino]-4-

methylphenol

97.02 EIS

2-

Methoxybenzaldehyde

(E)-2-((2-

methoxybenzylidene)a

mino)phenol

75 Weight Loss

Data collated from separate studies on Schiff base corrosion inhibitors.

The higher inhibition efficiency of the 2,5-dimethoxybenzaldehyde derivative suggests that the

electronic and steric effects of the methoxy group positions play a crucial role in the adsorption

process and the subsequent protective film formation.

Polymer Science
3,5-Dimethoxybenzaldehyde is utilized in the synthesis of hyperbranched polyetherketones.

These polymers are of interest for their unique properties, including high solubility, low

viscosity, and a high density of functional groups, making them suitable for applications in

coatings, additives, and drug delivery systems. While comparative data on polymers derived

from all isomers is not readily available, the use of the 3,5-isomer highlights its potential in

creating complex, three-dimensional polymer architectures.

Flavor and Fragrance Industry
The distinct aromas of the dimethoxybenzaldehyde isomers make them valuable components

in the formulation of flavors and fragrances.
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Isomer Fragrance Profile

2,3-Dimethoxybenzaldehyde Reminiscent of vanilla and woods[5]

2,4-Dimethoxybenzaldehyde Pleasant aroma[2]

2,5-Dimethoxybenzaldehyde
Used as a precursor for aromatic compounds in

perfumes and food flavorings[6][7]

3,4-Dimethoxybenzaldehyde Sweet, woody, vanilla-like odor[4][8]

3,5-Dimethoxybenzaldehyde Sweet, floral aroma

3,4-Dimethoxybenzaldehyde (veratraldehyde) is the most commercially significant isomer in

this industry, widely used for its warm, woody, and vanilla-like scent in oriental and gourmand

fragrances.[4][8]

Experimental Protocols
General Procedure for Claisen-Schmidt Condensation
(Synthesis of Chalcones)
This reaction is fundamental to the synthesis of chalcones from dimethoxybenzaldehyde

isomers, which are precursors to flavonoids and other biologically active molecules.

Dimethoxybenzaldehyde
Isomer +

Substituted
Acetophenone ->

Base (e.g., NaOH)
or Acid (e.g., HCl)

Solvent (e.g., Ethanol)

Chalcone
Derivative + H₂O
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Figure 3: Workflow for the Claisen-Schmidt condensation reaction.

Methodology:

Dissolution: Dissolve equimolar amounts of the chosen dimethoxybenzaldehyde isomer and

a substituted acetophenone in a suitable solvent, such as ethanol, in a round-bottomed flask.

Catalyst Addition: While stirring, slowly add a catalytic amount of a strong base (e.g.,

aqueous sodium hydroxide) or acid. The choice of catalyst can depend on the specific

reactants.

Reaction: Continue stirring the reaction mixture at room temperature. The reaction progress

can be monitored by thin-layer chromatography (TLC). Reaction times can vary from a few

hours to overnight.

Work-up: Once the reaction is complete, pour the mixture into crushed ice and acidify with

dilute hydrochloric acid.

Isolation and Purification: The precipitated solid chalcone is collected by vacuum filtration,

washed with water, and dried. Further purification can be achieved by recrystallization from a

suitable solvent like ethanol.

Synthesis of Schiff Bases for Corrosion Inhibition
Methodology:

Mixing of Reactants: In a suitable solvent such as methanol or ethanol, dissolve equimolar

amounts of a dimethoxybenzaldehyde isomer and a primary amine (e.g., 2-aminophenol).

Reaction: The mixture is stirred at room temperature or under reflux for a period ranging from

one to several hours. The formation of the Schiff base is often indicated by a color change or

the formation of a precipitate.

Isolation: The resulting solid product is isolated by filtration.

Purification: The crude Schiff base is washed with the solvent used for the reaction and then

dried. Recrystallization from an appropriate solvent can be performed for further purification.
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Conclusion
The isomers of dimethoxybenzaldehyde, while structurally similar, offer a diverse range of

applications driven by the specific placement of their methoxy groups. 3,4-

Dimethoxybenzaldehyde (veratraldehyde) is a dominant player in the flavor and fragrance

market. In the pharmaceutical sector, the 2,3-, 2,5-, and 3,5-isomers show promise as

antifungal agents, and all isomers serve as crucial precursors for a multitude of bioactive

molecules. In materials science, the 2,5-isomer has been effectively used to create corrosion

inhibitors, while the 3,5-isomer is a building block for advanced polymers. This comparative

guide highlights the unique contributions of each isomer, providing a valuable resource for

researchers and developers in selecting the optimal starting material for their specific

application. Further comparative studies, particularly in pancreatic lipase inhibition and polymer

science, would be beneficial to fully elucidate the structure-performance relationships among

these versatile compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b126229#literature-review-of-the-applications-of-
different-dimethoxybenzaldehyde-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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